Cas no 341967-22-4 (1-(3-Chlorobenzyl)-3-(2,6-dichlorobenzyl)-1H-imidazole-2,4,5(3H)-trione)

• Product Name: 1-(3-Chlorobenzyl)-3-(2,6-dichlorobenzyl)-1H-imidazole-2,4,5(3H)-trione
• CAS No: 341967-22-4
• CID: 4649132
• Update Time: 2025-07-22

1-(3-Chlorobenzyl)-3-(2,6-dichlorobenzyl)-1H-imidazole-2,4,5(3H)-trione Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorobenzyl)-3-(2,6-dichlorobenzyl)-1H-imidazole-2,4,5(3H)-trione

Additional information on 1-(3-Chlorobenzyl)-3-(2,6-dichlorobenzyl)-1H-imidazole-2,4,5(3H)-trione

Introduction to 1-(3-Chlorobenzyl)-3-(2,6-dichlorobenzyl)-1H-imidazole-2,4,5(3H)-trione (CAS No. 341967-22-4)

1-(3-Chlorobenzyl)-3-(2,6-dichlorobenzyl)-1H-imidazole-2,4,5(3H)-trione is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 341967-22-4, belongs to the imidazole trione class, a subclass known for its diverse applications in medicinal chemistry. The presence of multiple chlorine substituents on the benzyl groups and the imidazole core suggests a high degree of lipophilicity and potential for interaction with biological targets.

The molecular structure of 1-(3-Chlorobenzyl)-3-(2,6-dichlorobenzyl)-1H-imidazole-2,4,5(3H)-trione consists of an imidazole ring system fused with three oxygen atoms in a trione configuration. This structural motif is often associated with compounds exhibiting antimicrobial and anti-inflammatory properties. The 3-chlorobenzyl and 2,6-dichlorobenzyl side chains enhance the compound's ability to penetrate cell membranes, making it a promising candidate for drug delivery systems. Recent studies have highlighted the importance of such structural features in improving pharmacokinetic profiles.

In the realm of drug discovery, 1-(3-Chlorobenzyl)-3-(2,6-dichlorobenzyl)-1H-imidazole-2,4,5(3H)-trione has been investigated for its potential role as an intermediate in synthesizing novel therapeutic agents. The chlorine atoms in the benzyl groups contribute to electrophilic centers, which can be readily modified through various chemical reactions such as nucleophilic substitution or cross-coupling reactions. These modifications allow chemists to tailor the compound's biological activity by introducing different functional groups or linking it to other pharmacophores.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of 1-(3-Chlorobenzyl)-3-(2,6-dichlorobenzyl)-1H-imidazole-2,4,5(3H)-trione to various biological targets. Molecular docking studies have suggested that this compound may interact with enzymes and receptors involved in metabolic pathways relevant to diseases such as cancer and inflammation. The high lipophilicity imparted by the chlorobenzyl groups enhances its solubility in lipids, facilitating membrane transport and intracellular access.

The synthesis of 1-(3-Chlorobenzyl)-3-(2,6-dichlorobenzyl)-1H-imidazole-2,4,5(3H)-trione involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chlorine atoms into the benzyl groups necessitates careful handling of chlorinating agents to avoid unwanted side reactions. Researchers have reported efficient synthetic routes that minimize byproduct formation while maximizing yield. These methods often involve palladium-catalyzed cross-coupling reactions or direct chlorination techniques using reagents such as N-chlorosuccinimide (NCS).

One of the most compelling aspects of 1-(3-Chlorobenzyl)-3-(2,6-dichlorobenzyl)-1H-imidazole-2,4,5(3H)-trione is its potential as a lead compound for developing new drugs. Preliminary pharmacological studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain enzymes implicated in disease progression. For instance, modifications to the imidazole ring have shown promise in reducing oxidative stress by targeting reactive oxygen species (ROS) scavengers. Additionally, the chlorinated benzyl groups may enhance binding interactions with protein targets through hydrophobic interactions and dipole-dipole forces.

The role of halogenated aromatic compounds in medicinal chemistry cannot be overstated. Compounds like 1-(3-Chlorobenzyl)-3-(2,6-dichlorobenzyl)-1H-imidazole-2,4,5(3H)-trione serve as valuable building blocks for designing molecules with enhanced bioavailability and target specificity. The chlorine atoms not only influence electronic properties but also contribute to metabolic stability by preventing rapid degradation through hydrolysis or oxidation. This makes them particularly useful in drug development where long half-lives are desirable.

Future research directions for 1-(3-Chlorobenzyl)-3-(2,6-dichlorobenzyl)-1H-imidazole-2,4,5(3H)-trione include exploring its efficacy in preclinical models and optimizing synthetic pathways for large-scale production. Advances in green chemistry principles may also lead to more sustainable methods for synthesizing this compound without compromising yield or purity. Collaborative efforts between synthetic chemists and biologists will be crucial in unraveling its full therapeutic potential.

The versatility of 1-(3-Chlorobenzyl)-3-(2,6-dichlorobenzyl)-1H-imidazole-2,4,5(3H)-trione extends beyond its use as an intermediate; it also serves as a scaffold for generating libraries of compounds through structure-based drug design (SBDD). By systematically modifying specific regions of the molecule—such as replacing one chlorobenzyl group with a different substituent—scientists can identify analogs with improved pharmacological profiles. High-throughput screening (HTS) techniques combined with machine learning algorithms are being employed to accelerate this process by predicting biological activity based on structural features.

In conclusion, 1-(3-Chlorobenzyl)-3-(2...